Cas no 2171599-24-7 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pent-4-enoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pent-4-enoic acid
• CAS No: 2171599-24-7
• MF: C₂₄H₂₃F₃N₂O₅
• MW: 476.445037126541
• CID: 5870192
• PubChem ID: 165962612
• Update Time: 2025-10-29

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pent-4-enoic acid
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,3,3-trifluoropropanamido}pent-4-enoic acid
• 2171599-24-7
• EN300-1569633

• Inchi： 1S/C24H23F3N2O5/c1-2-7-20(22(31)32)29-21(30)19(24(25,26)27)12-28-23(33)34-13-18-16-10-5-3-8-14(16)15-9-4-6-11-17(15)18/h2-6,8-11,18-20H,1,7,12-13H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： NVESQQOZILZTJV-UHFFFAOYSA-N
• SMILES： FC(C(C(NC(C(=O)O)CC=C)=O)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 476.15590632g/mol
• Monoisotopic Mass: 476.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pent-4-enoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pent-4-enoic Acid (CAS No. 2171599-24-7)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pent-4-enoic acid, identified by its CAS number 2171599-24-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound features a complex molecular structure, incorporating both fluorinated and fluorenyl moieties, which contribute to its unique chemical properties and potential biological activities.

The presence of the fluorenylmethoxycarbonyl group in the molecule suggests its utility as a protecting group in peptide synthesis, a common practice in medicinal chemistry. The incorporation of this group enhances the stability of amine functionalities during synthetic processes, making it a valuable intermediate in the development of more complex biomolecules. Additionally, the 3,3,3-trifluoropropanamido moiety introduces fluorine atoms, which are known to influence metabolic stability and binding affinity in drug candidates.

The carboxylic acid functionality at the end of the molecule provides a reactive site for further derivatization, enabling the synthesis of esters, amides, or other pharmacophores. This flexibility makes 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pent-4-enoic acid a versatile building block in drug discovery and development.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The structural features of this compound align well with these trends, making it a promising candidate for further investigation. For instance, studies have shown that fluorinated amino acids can improve the pharmacokinetic properties of peptides and proteins by increasing their lipophilicity and reducing their susceptibility to proteolytic enzymes.

The pent-4-enoyl moiety in the molecule introduces a double bond that can be further functionalized to create more complex structures. This feature is particularly useful in designing molecules with specific spatial orientations required for optimal binding to biological targets. Additionally, the presence of multiple chiral centers in this compound allows for the synthesis of enantiomerically pure derivatives, which are often essential for achieving desired pharmacological effects.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and properties. These tools have been instrumental in evaluating the potential of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pent-4-enoic acid as a lead compound for drug development. Simulations have suggested that modifications to the fluorenylmethoxycarbonyl group could enhance its binding affinity to specific protein targets, opening new avenues for therapeutic intervention.

The compound's structural complexity also makes it an attractive candidate for exploring novel synthetic methodologies. Researchers have been experimenting with various catalytic systems to optimize the synthesis of fluorinated intermediates like this one. These efforts aim to improve yield and purity while reducing environmental impact through greener chemistry approaches.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}pent-4-enoic acid (CAS No. 2171599-24-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery programs. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in developing next-generation therapeutics.